Cas no 921911-44-6 (ethyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate)

• Product Name: ethyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate
• CAS No: 921911-44-6
• MF: C₁₂H₁₆N₄O₃S
• MW: 296.345440864563
• CID: 6467406
• Update Time: 2025-10-23

ethyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate
• ethyl 2-[(5-ethyl-7-oxo-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]propanoate

• Inchi： 1S/C12H16N4O3S/c1-4-8-6-9(17)13-11-14-15-12(16(8)11)20-7(3)10(18)19-5-2/h6-7H,4-5H2,1-3H3,(H,13,14,17)
• InChI Key： POEHRVRBQYLVLM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1N2C(NN=1)=NC(=O)C=C2CC)C

Additional information on ethyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate

Introduction to Ethyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate (CAS No. 921911-44-6)

Ethyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 921911-44-6, belongs to a class of heterocyclic sulfonamides that exhibit promising biological activities. The molecular structure of this compound incorporates several key functional groups, including a sulfanyl group and an ester moiety, which contribute to its unique chemical properties and potential therapeutic applications.

The compound's name highlights its intricate molecular architecture, featuring a triazolopyrimidine core that is further modified with an ethyl ester and a sulfanyl substituent. This structural complexity suggests that Ethyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate may possess multiple binding sites capable of interacting with biological targets. Such features are particularly relevant in the design of drugs that require precise targeting and high affinity for their intended receptors.

Recent advancements in medicinal chemistry have demonstrated the importance of sulfonamide derivatives in the development of novel therapeutic agents. Sulfonamides are known for their ability to modulate enzyme activity and interfere with metabolic pathways, making them valuable candidates for treating a wide range of diseases. The presence of a sulfanyl group in Ethyl 2-({5-ethyl-7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)propanoate suggests potential interactions with biological systems that could be exploited for therapeutic benefit.

In particular, the triazolopyrimidine scaffold is a well-studied motif in drug discovery due to its versatility and ability to engage with various biological targets. Research has shown that compounds containing this scaffold can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific modification of this scaffold with an ethyl ester group may enhance solubility and bioavailability, which are critical factors in drug formulation and delivery.

The ester functionality in Ethyl 2-(5-Ethyl-7-Oxo-7H,8H-1,2,4Triazolo4,3< strong>Apyrimidin strong>< strong>-3- strong>< strong>ylylsulfanyl)propanoate) not only contributes to the compound's structural diversity but also influences its reactivity and pharmacokinetic profile. Ester groups are frequently used in drug design due to their stability under physiological conditions and their ability to undergo hydrolysis in vivo, releasing active pharmacophores.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfanyl group at the 3-position of the triazolopyrimidine ring is particularly challenging due to the sensitivity of the ring system to various reaction conditions. However, recent methodologies have improved the efficiency of such transformations, making it feasible to produce Ethyl 2-(5-Ethyl-7-Oxo-7H,8H--1,2,-4-Triazolo-4,-3-Apyrimidin

The pharmacological potential of this compound has been explored through in vitro studies conducted by several research groups. These studies have focused on evaluating its interactions with various enzymes and receptors relevant to human health. Preliminary results suggest that Ethyl 2-(5-Ethyl-)propanoate may exhibit inhibitory activity against enzymes involved in inflammation and cell proliferation.TheEthyl))Ethical considerations are paramount when conducting research involving pharmaceutical compounds like Ethyl 2-(5-Ethyl
Researchers must adhere to stringent guidelines to ensure the safety and well-being of both human subjects and the environment.
The development of new drugs is a complex process that requires collaboration among chemists
biologists
pharmacologists
and clinicians.
Each stage
from discovery
synthesis
to clinical trials
demands meticulous attention to detail.